Cas no 2229213-98-1 (1-(cyclohex-3-en-1-yl)-2,2-difluorocyclopropane-1-carboxylic acid)

• Product Name: 1-(cyclohex-3-en-1-yl)-2,2-difluorocyclopropane-1-carboxylic acid
• CAS No: 2229213-98-1
• MF: C₁₀H₁₂F₂O₂
• MW: 202.197890281677
• CID: 5939187
• PubChem ID: 165630124
• Update Time: 2025-05-24

1-(cyclohex-3-en-1-yl)-2,2-difluorocyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(cyclohex-3-en-1-yl)-2,2-difluorocyclopropane-1-carboxylic acid
• EN300-1949833
• 2229213-98-1

• Inchi： 1S/C10H12F2O2/c11-10(12)6-9(10,8(13)14)7-4-2-1-3-5-7/h1-2,7H,3-6H2,(H,13,14)
• InChI Key： VQSQDIDIWUOHEE-UHFFFAOYSA-N
• SMILES： FC1(CC1(C(=O)O)C1CC=CCC1)F

Computed Properties

• Exact Mass: 202.08053595g/mol
• Monoisotopic Mass: 202.08053595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-(cyclohex-3-en-1-yl)-2,2-difluorocyclopropane-1-carboxylic acid

1-(Cyclohex-3-en-1-yl)-2,2-difluorocyclopropane-1-carboxylic Acid (CAS No. 2229213-98-1): A Comprehensive Overview

The compound 1-(cyclohex-3-en-1-yl)-2,2-difluorocyclopropane-1-carboxylic acid, identified by the CAS registry number 2229213-98-1, is a structurally unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of cyclopropane derivatives, which have been extensively studied due to their unique electronic properties and structural rigidity. The presence of a cyclohexene ring fused with a cyclopropane moiety introduces additional complexity and reactivity, making it an interesting subject for both academic and industrial research.

Recent studies have highlighted the importance of cyclopropane-containing compounds in drug design, particularly in the development of anti-cancer agents and neuroprotective drugs. The incorporation of fluorine atoms in the structure of this compound further enhances its pharmacokinetic properties, such as bioavailability and metabolic stability. Fluorinated compounds are known to exhibit improved selectivity and potency in biological systems, making them valuable candidates for therapeutic interventions.

The synthesis of 1-(cyclohex-3-en-1-yl)-2,2-difluorocyclopropane-1-carboxylic acid involves a multi-step process that typically includes ring-opening reactions, fluorination, and cyclization. Researchers have explored various methodologies to optimize the synthesis pathway, ensuring high yields and purity. For instance, recent advancements in transition-metal-catalyzed reactions have provided novel routes for constructing the cyclopropane ring with high efficiency.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its chemical stability under physiological conditions makes it suitable for in vivo studies. The compound has been subjected to extensive spectroscopic analysis, including NMR and IR spectroscopy, which have confirmed its molecular structure and functional groups.

The biological activity of 1-(cyclohex-3-en-1-yl)-2,2-difluorocyclopropane-1-carboxylic acid has been a focal point of recent investigations. In vitro studies have demonstrated its potential as an inhibitor of certain enzyme pathways involved in cellular signaling. For example, preliminary results suggest that this compound may modulate the activity of protein kinase C (PKC), a key regulator in cell proliferation and apoptosis. These findings open new avenues for its application in oncology research.

Moreover, the compound's ability to penetrate cellular membranes efficiently has been attributed to its unique structural features. The combination of a rigid cyclopropane ring and a flexible cyclohexene substituent allows for optimal interaction with biological targets while maintaining adequate solubility properties. This balance is crucial for designing effective drug molecules with minimal side effects.

In conclusion, 1-(cyclohex-3-en-1-yl)-2,2-difluorocyclopropane-1-carboxylic acid (CAS No. 2229213-98